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Compound of Interest

Compound Name: SARS-CoV-2-IN-94

Cat. No.: B15567608 Get Quote

This document provides essential safety and logistical information for all personnel involved in

the handling and disposal of the internally designated SARS-CoV-2-IN-94. All procedures must

be conducted in adherence to institutional biosafety guidelines and in compliance with

recommendations from the Centers for Disease Control and Prevention (CDC) and the World

Health Organization (WHO) for SARS-CoV-2. A comprehensive, site-specific, and activity-

specific risk assessment must be performed and documented before any work commences.[1]

[2][3]

Biosafety Level Requirements
All work involving SARS-CoV-2-IN-94 is to be conducted in a laboratory environment that

meets the specified biosafety level (BSL) criteria. The required BSL is determined by the nature

of the experimental procedures.
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Type of Work
Required Biosafety Level

(BSL)
Description of Practices

Non-propagative Work BSL-2

Includes routine diagnostic

testing of inactivated

specimens, nucleic acid

extraction, and sequencing.[2]

[4][5]

Propagative Work BSL-3

Involves virus culture, isolation,

neutralization assays, or any

procedure with high

concentrations of live virus.[2]

[4][5]

Work with Animal Models ABSL-2 (minimum)

Animal Biosafety Level 2 is the

minimum requirement for work

involving animal models.[1]

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is critical to prevent exposure. All personnel must be

trained on the proper donning, doffing, and disposal of PPE.[6][7]

Biosafety Level Required PPE Additional Considerations

BSL-2

- Disposable gloves- Solid-

front or wrap-around gown-

Eye protection (goggles or

face shield)[3][4]

Hand hygiene must be

performed before donning and

after doffing PPE.[7][8]

BSL-3

- All BSL-2 PPE- NIOSH-

certified N95 respirator or

higher (fit-testing required)[2]

[4][9]- Head covering- Shoe

covers or dedicated shoes[2]

[3]

Work must be performed within

a certified biological safety

cabinet (BSC).[2][10]
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Experimental Workflow for Handling SARS-CoV-2-IN-94 in a BSL-3 Laboratory

BSL-3 Entry and Experiment Workflow
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Caption: A step-by-step workflow for entering a BSL-3 laboratory, performing experimental

work, and safely doffing PPE.

Decontamination and Spill Management
Effective decontamination is crucial for preventing the spread of SARS-CoV-2-IN-94. All

surfaces and equipment must be decontaminated after use.

Decontamination Agents: Use EPA-registered disinfectants that are effective against SARS-

CoV-2.[1] Suitable active ingredients include:

70% Ethanol

10% Bleach (Sodium Hypochlorite) solutions

0.5% Hydrogen Peroxide[11]

Surface/Item Decontamination Protocol Contact Time

Work Surfaces (in BSC)
Wipe down with 70% ethanol

or 10% bleach solution.
At least 10 minutes.[11]

Laboratory Equipment
Wipe with a compatible EPA-

registered disinfectant.

Follow manufacturer's

recommendations.[1]

Reusable PPE
Autoclave or treat with an

appropriate disinfectant.[11]
N/A

Spills

Cover with absorbent material,

apply disinfectant, and allow

for appropriate contact time

before cleaning.

Dependent on disinfectant

used.
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Spill Response Protocol

SARS-CoV-2 Spill Response

Spill Occurs

Alert others in the area

Cover spill with
absorbent material

Apply appropriate
disinfectant

Allow required
contact time

Collect waste into
biohazard bags

Wipe spill area again
with disinfectant

Dispose of waste
as biohazardous

Report incident to
Safety Officer
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Caption: A logical flow diagram for responding to a biohazardous spill involving SARS-CoV-2-
IN-94.

Waste Disposal Plan
All waste generated from the handling of SARS-CoV-2-IN-94 must be treated as regulated

medical waste. There is no evidence to suggest that laboratory waste from COVID-19 requires

additional disinfection procedures beyond standard BSL-2 protocols.[12]

Waste Segregation and Disposal:

Waste Type Container Treatment Method

Solid Waste (Gloves, gowns,

plastics)

Double-lined, red biohazard

bags.
Autoclave or incineration.[13]

Liquid Waste
Leak-proof container with

disinfectant (e.g., bleach).

Chemical disinfection followed

by sanitary sewer disposal, or

autoclaving.

Sharps (Needles, scalpels)
Puncture-resistant sharps

container.
Autoclave or incineration.[14]

Waste Management Workflow:

Segregation: All potentially infectious materials must be segregated at the point of generation

into the appropriate waste containers.

Packaging: Biohazard bags must be securely tied. Sharps containers must be sealed when

3/4 full.

Decontamination: The exterior of all waste containers must be decontaminated before

removal from the laboratory.[11]

Storage: Waste should be stored in a designated, secure area with limited access.[13]

Final Disposal: Treated waste can be disposed of as regular municipal solid waste, in

accordance with local and state regulations.[14] Untreated waste must be transported by a
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licensed medical waste hauler.

The high temperatures achieved during incineration and autoclaving are effective at rendering

the virus inert.[15] Incineration can reduce the volume of waste by up to 95%.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15567608#personal-protective-equipment-for-
handling-sars-cov-2-in-94]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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